3-hydroxy-N,N-dimethylbenzene-1-sulfonamide
Overview
Description
3-hydroxy-N,N-dimethylbenzene-1-sulfonamide is a chemical compound with the molecular formula C8H11NO3S and a molecular weight of 201.24 . It is typically used for research purposes.
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H11NO3S/c1-9(2)13(11,12)8-5-3-4-7(10)6-8/h3-6,10H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Its melting point is between 120-122 degrees Celsius .Scientific Research Applications
Antimicrobial and Antibacterial Properties
Sulfonamides, including compounds similar to 3-hydroxy-N,N-dimethylbenzene-1-sulfonamide, have been historically significant as bacteriostatic antibiotics, targeting a wide range of bacterial infections before the advent of penicillin. Their role has expanded into treating infections caused by microorganisms beyond bacteria, showcasing a broad spectrum of antimicrobial activity (Gulcin & Taslimi, 2018).
Anticancer and Antitumor Applications
Recent reviews have highlighted the potential anticancer properties of sulfonamides, attributing their mechanism to various cellular pathways and structures, including tyrosine kinase and histone deacetylase inhibitors. This suggests a promising avenue for the development of new anticancer agents leveraging the structural backbone of sulfonamides (Azevedo-Barbosa et al., 2020).
Environmental Impact and Biodegradation
Sulfonamides, due to their widespread use, have been detected in the environment, raising concerns about their impact on microbial populations and the potential for promoting antibiotic resistance. Research into the environmental fate and degradation pathways of sulfonamides aims to understand and mitigate these risks, indicating the environmental relevance of these compounds (Baran et al., 2011).
Advanced Water Treatment Processes
The presence of sulfonamides in water sources has prompted the development of advanced treatment processes, including oxidation and adsorption techniques, to remove these contaminants efficiently. This area of research is critical for ensuring the safety and quality of drinking water and minimizing environmental pollution (Li et al., 2021).
Electrochemical Sensing and Detection
The detection and quantification of sulfonamides in various matrices have been enhanced by electrochemical methods, which offer high sensitivity and specificity. Such developments are crucial for monitoring pharmaceutical residues in environmental samples and food products, ensuring compliance with safety standards (Fu et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
3-hydroxy-N,N-dimethylbenzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3S/c1-9(2)13(11,12)8-5-3-4-7(10)6-8/h3-6,10H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYUXDZBGNARSPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
30988-91-1 | |
Record name | 3-hydroxy-N,N-dimethylbenzene-1-sulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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